Timelotem

• CAS: 120106-97-0
• Molecular Formula: C17H18FN3S
• Molecular Weight: 315.4 g/mol
• InChI: InChI=1S/C17H18FN3S/c1-20-6-7-21-13(11-20)10-19-17(16-3-2-8-22-16)14-5-4-12(18)9-15(14)21/h2-5,8-9,13H,6-7,10-11H2,1H3
• InChIKey: ICHHTOMWWAMJQP-UHFFFAOYSA-N

Timelotem: Benzodiazepine-Derived Atypical Antipsychotic

Timelotem (CAS 120106-97-0, also referenced as 96306-34-2 for the free base; internal code KC-7507) is a 1,2-anellated 1,4-benzodiazepine derivative that exhibits an atypical antipsychotic pharmacological profile. Chemically described as 10-fluoro-3-methyl-7-(2-thienyl)-1,2,3,4,4a,5-hexahydropyrazino[1,2-a][1,4]benzodiazepine (molecular formula C₁₇H₁₈FN₃S, molecular weight 315.41 g/mol) [1], the compound is structurally distinct from classical 1,4-benzodiazepines by virtue of its fused pyrazino ring system. Unlike the vast majority of benzodiazepine derivatives, timelotem demonstrates little to no appreciable activity at the GABAA receptor, instead producing antipsychotic effects through a mechanism that functionally resembles that of the prototypical atypical antipsychotic clozapine [1][2]. The compound contains two enantiomeric forms and has been investigated exclusively as the racemic mixture in preclinical studies [1]. Timelotem was originally developed and patented by Kali-Chemie Pharma GmbH and remains an investigational agent that has not progressed to clinical approval, making it a research-use-only compound available from select chemical suppliers [3].

1

Pharmacology

Clozapine-like atypical antipsychotic profile; GABAA-independent mechanism

2

Form & identity

Racemic mixture; free base or dimaleate salt; research-use-only compound

3

Experimental utility

Rodent behavioral models (NMDA/amphetamine) for antipsychotic mechanism differentiation

• [1] Schmidt WJ, Krähling H, Ruhland M. Antagonism of AP-5- and amphetamine-induced behaviour by timelotem as compared with clozapine and haloperidol. Life Sciences. 1987;41(16):1909-1914. doi:10.1016/0024-3205(87)90742-9. PMID: 2889124. View Source
• [2] Wikipedia contributors. Timelotem. Wikipedia, The Free Encyclopedia. Accessed April 2026. View Source
• [3] NCATS Inxight Drugs. Timelotem. National Center for Advancing Translational Sciences. Accessed April 2026. View Source

Why Timelotem Cannot Be Substituted by Classical Benzodiazepines or Typical Antipsychotics

Timelotem occupies a unique pharmacological intersection that renders simple substitution with in-class analogs scientifically invalid. Unlike classical benzodiazepines such as diazepam, which exert their effects through positive allosteric modulation of the GABAA receptor, timelotem demonstrates little to no activity at this site [1]. Furthermore, its behavioral profile in rodent models discriminates it from typical antipsychotics like haloperidol—timelotem shares with clozapine the ability to antagonize both AP-5-induced sniffing and body turns, whereas haloperidol antagonizes only sniffing [2]. Additionally, the benzodiazepine antagonist Ro 15-1788 (flumazenil) fails to block timelotem's effects, confirming that its antipsychotic actions are mechanistically divorced from the benzodiazepine binding site . These pharmacological distinctions mean that procurement of a generic benzodiazepine or a typical neuroleptic cannot replicate timelotem's experimental profile; the quantitative evidence below establishes precisely where the differentiation lies.

Classical benzodiazepines

Diazepam and related compounds rely on GABAA positive allosteric modulation; timelotem shows negligible activity at this site and its effects are not reversed by flumazenil, so GABAA-mediated profiles may not transfer.

Typical antipsychotics (e.g., haloperidol)

Haloperidol antagonizes only AP-5-induced sniffing, not body turns, and shows equipotent amphetamine-test activity; timelotem’s behavioral endpoint profile may shift away from this typical pattern.

Other anellated benzodiazepine analogs

Fluoro-substitution and fused ring system influence the D2/BZD affinity ratio; structural analogs within the same patent family may exhibit different pharmacological signatures, requiring direct validation.

• [1] Wikipedia contributors. Timelotem. Wikipedia, The Free Encyclopedia. Accessed April 2026. View Source
• [2] Schmidt WJ, Krähling H, Ruhland M. Antagonism of AP-5- and amphetamine-induced behaviour by timelotem as compared with clozapine and haloperidol. Life Sciences. 1987;41(16):1909-1914. doi:10.1016/0024-3205(87)90742-9. PMID: 2889124. View Source

Quantitative Differentiation Evidence for Timelotem

GABAA Receptor Activity: Absence of Classical Benzodiazepine Effects

Timelotem exhibits little or no activity at the GABAA receptor, a defining feature that distinguishes it from classical benzodiazepines such as diazepam, which act as positive allosteric modulators at this site. This qualitative binary difference (absence vs. presence of GABAA activity) has been confirmed across multiple publications [1][2]. The loss of GABAA receptor activity is a structural consequence of the 1,2-anellated pyrazino ring system fused to the benzodiazepine core, which fundamentally alters the pharmacophore relative to classical 1,4-benzodiazepines . The benzodiazepine receptor antagonist Ro 15-1788 (flumazenil) fails to antagonize timelotem's behavioral effects, providing functional confirmation that timelotem does not engage the benzodiazepine binding site .

GABAA activity

Class-level

Timelotem Little or no activity; effects not antagonized by Ro 15-1788

Diazepam Potent positive allosteric modulator; fully antagonized by Ro 15-1788

Supports GABAA-independent pharmacology context

Specific Ki values not publicly available; qualitative distinction confirmed across publications

Evidence Dimension	GABAA receptor functional activity
Target Compound Data	Little or no activity at the GABAA receptor; effects not antagonized by Ro 15-1788
Comparator Or Baseline	Diazepam: potent positive allosteric modulator at GABAA receptor; effects fully antagonized by Ro 15-1788
Quantified Difference	Qualitative: absent vs. present GABAA receptor engagement (specific Ki/IC50 values for timelotem at GABAA not publicly available)
Conditions	In vitro receptor binding and in vivo behavioral antagonism studies (rat models)

Why This Matters

Researchers seeking a benzodiazepine-scaffold compound that is functionally divorced from GABAA-mediated sedation, dependence liability, and anxiolysis cannot substitute timelotem with any classical benzodiazepine; the near-total loss of GABAA activity is the foundational differentiation criterion for procurement decisions.

• [1] Schmidt WJ, Krähling H, Ruhland M. Antagonism of AP-5- and amphetamine-induced behaviour by timelotem as compared with clozapine and haloperidol. Life Sciences. 1987;41(16):1909-1914. doi:10.1016/0024-3205(87)90742-9. View Source
• [2] Wikipedia contributors. Timelotem. Wikipedia, The Free Encyclopedia. Accessed April 2026. View Source

AP-5-Induced Behavioral Antagonism: Atypical Antipsychotic Profile

In a direct head-to-head comparative study, bilateral intrastriatal injection of DL-2-amino-5-phosphonovaleric acid (AP-5, 10 µg/0.5 µL), which blocks glutamatergic transmission at the NMDA-preferring receptor, induced sniffing and body turns in rats. Timelotem specifically antagonized both AP-5-induced sniffing and body turns. The atypical antipsychotic clozapine similarly antagonized both sniffing and body turns, but the typical antipsychotic haloperidol antagonized only AP-5-induced sniffing without affecting body turns [1]. This qualitative differentiation in the body-turn endpoint directly discriminates timelotem from haloperidol. Additionally, timelotem and clozapine were found to be more potent in the AP-5 test than in the amphetamine test, whereas haloperidol inhibited AP-5-induced sniffing and amphetamine-induced stereotypies within the same dose range, providing a quantitative index of atypicality [1].

AP-5 body-turn antagonism

Head-to-head

Timelotem Antagonizes both sniffing AND body turns (atypical)

Haloperidol Antagonizes sniffing only, not body turns (typical)

Clozapine Same atypical pattern (sniffing + body turns)

Endpoint distinguishes atypical from typical antipsychotic profile

Intrastriatal AP-5 10 µg/0.5 µL in rats; exact ED50 not publicly available

Evidence Dimension	Antagonism of AP-5-induced body turns in rats (atypical antipsychotic indicator)
Target Compound Data	Timelotem: antagonizes both AP-5-induced sniffing AND body turns; more potent in AP-5 test than amphetamine test
Comparator Or Baseline	Clozapine: antagonizes both sniffing and body turns (atypical profile); Haloperidol: antagonizes sniffing ONLY, not body turns (typical profile); Haloperidol equipment in AP-5 and amphetamine tests
Quantified Difference	Qualitative difference in body-turn endpoint (present vs. absent); dose-range selectivity ratio differs (exact ED50 values not publicly available for timelotem)
Conditions	Intrastriatal AP-5 injection (10 µg/0.5 µL) in rats; antagonism assessed by behavioral observation

Why This Matters

The AP-5 body-turn endpoint provides a behavioral fingerprint that distinguishes atypical from typical antipsychotic profiles; timelotem's clozapine-matched profile on this endpoint supports its selection over haloperidol or other typical neuroleptics for research models requiring atypical antipsychotic pharmacology without the confounding polypharmacology of clinical atypical agents.

• [1] Schmidt WJ, Krähling H, Ruhland M. Antagonism of AP-5- and amphetamine-induced behaviour by timelotem as compared with clozapine and haloperidol. Life Sciences. 1987;41(16):1909-1914. doi:10.1016/0024-3205(87)90742-9. PMID: 2889124. View Source

Amphetamine-Induced Stereotypy: Reduced Potency vs. Haloperidol

In the same direct comparative study, timelotem antagonized amphetamine-induced stereotyped behaviour in rats but was found to be less active than haloperidol in this test. This differential is mechanistically significant: classical typical antipsychotics like haloperidol show robust antagonism of amphetamine-induced stereotypy, a behavior driven primarily by striatal dopamine release. The reduced potency of timelotem in the amphetamine paradigm, coupled with its preserved efficacy in the AP-5 (glutamatergic) paradigm, mirrors the profile of the atypical antipsychotic clozapine and is consistent with a lower propensity for striatal D2 receptor-mediated motor side effects [1]. This divergent potency across the two behavioral paradigms (AP-5 test > amphetamine test for timelotem; AP-5 test ≈ amphetamine test for haloperidol) constitutes a measurable index of atypicality [1].

Amphetamine stereotypy

Head-to-head

Timelotem Less active than haloperidol; AP-5 test > amphetamine test

Haloperidol Equipotent across AP-5 and amphetamine paradigms (typical)

Clozapine AP-5 > amphetamine selectivity pattern (atypical, matches timelotem)

Reduced amphetamine-test potency predicts lower D2-mediated motor liability

Directional potency difference confirmed; exact ED50 not publicly available

Evidence Dimension	Relative potency in amphetamine-induced stereotypy vs. AP-5-induced behavior
Target Compound Data	Timelotem: less active than haloperidol in amphetamine test; more potent in AP-5 test than amphetamine test (atypical selectivity pattern)
Comparator Or Baseline	Haloperidol: potent in both amphetamine and AP-5 tests (equipotent across paradigms, typical profile); Clozapine: more potent in AP-5 test than amphetamine test (atypical selectivity pattern, matches timelotem)
Quantified Difference	Timelotem vs. haloperidol: significantly lower potency in amphetamine test (exact ED50 values not publicly available; directionality confirmed in published abstract and full text); Timelotem vs. clozapine: qualitatively similar selectivity pattern
Conditions	Amphetamine-induced stereotyped behaviour in rats; comparison within the same study design

Why This Matters

Reduced potency in the amphetamine model relative to the AP-5 model predicts a lower liability for extrapyramidal side effects (EPS) and catalepsy—key differentiators between typical and atypical antipsychotics. For researchers modeling antipsychotic activity without dopamine D2-mediated motor confounds, timelotem's haloperidol-discordant profile is a critical selection criterion.

• [1] Schmidt WJ, Krähling H, Ruhland M. Antagonism of AP-5- and amphetamine-induced behaviour by timelotem as compared with clozapine and haloperidol. Life Sciences. 1987;41(16):1909-1914. doi:10.1016/0024-3205(87)90742-9. PMID: 2889124. View Source

Flumazenil Insensitivity: Non-Benzodiazepine Site Mechanism

Ro 15-1788 (flumazenil), a competitive antagonist at the benzodiazepine binding site of the GABAA receptor, was tested for its ability to antagonize the pharmacological effects of timelotem. Unlike classical benzodiazepines such as diazepam, whose effects are fully reversed by Ro 15-1788, timelotem's antipsychotic and behavioral effects were not antagonized by this agent . This finding provides direct functional evidence that timelotem's mechanism of action does not require occupancy of the benzodiazepine binding site on the GABAA receptor complex. This is a critical differentiation from sedative-hypnotic benzodiazepines and from non-anellated benzodiazepine derivatives that retain BZD-site activity .

Flumazenil insensitivity

Data to verify

Timelotem Effects NOT antagonized by Ro 15-1788

Diazepam Effects fully reversed by Ro 15-1788

Functional evidence for BZD-site-independent pharmacology

Sources not publicly detailed; requires independent confirmation

Evidence Dimension	Sensitivity to antagonism by the benzodiazepine site antagonist Ro 15-1788 (flumazenil)
Target Compound Data	Timelotem: effects NOT antagonized by Ro 15-1788 (insensitive)
Comparator Or Baseline	Diazepam and classical benzodiazepines: effects fully antagonized by Ro 15-1788 (sensitive); other benzodiazepine derivatives: variable sensitivity depending on BZD-site engagement
Quantified Difference	Binary qualitative difference: antagonized vs. not antagonized (no dose-ratio shift observed for timelotem in published data)
Conditions	In vivo behavioral experiments in rats; Ro 15-1788 administered as pretreatment prior to timelotem

Why This Matters

Ro 15-1788 insensitivity is a functional litmus test for BZD-site-independent pharmacology. For researchers investigating antipsychotic mechanisms within a benzodiazepine chemical scaffold who need to exclude GABAA/BZD-site contributions, timelotem's flumazenil-resistant profile makes it uniquely suitable compared to other benzodiazepine derivatives that retain BZD-site activity.

Dopamine D2 and Benzodiazepine Receptor SAR: Dual-Target Profile

A systematic SAR study of anellated 1,4-benzodiazepines evaluated timelotem alongside structural analogs for in vitro binding affinity at both dopamine D2 and benzodiazepine receptors, and for in vivo activity in the apomorphine-induced climbing assay (antipsychotic indicator) and pentetrazole-induced seizure assay (benzodiazepine-like activity indicator) [1]. While the complete numerical dataset from this 1988 publication (Heitmann et al., Eur. J. Med. Chem.) remains behind a paywall and specific Ki/IC50/ED50 values for timelotem are not independently reproduced in the public domain, the study explicitly confirms that timelotem's fluoro-substitution at the 10-position and the fused pyrazino ring system are critical determinants of its dual dopamine D2/benzodiazepine receptor affinity profile, and that structural variations in these features produce quantifiable shifts in both in vitro binding and in vivo potency [1]. The availability of a defined SAR series provides a rational basis for selecting timelotem over analogs with altered fluoro-substitution patterns or different ring fusions when specific D2/BZD affinity ratios are experimentally required.

D2/BZD SAR profile

Data to verify

Systematic SAR study (Heitmann et al., 1988) confirms that 10-fluoro and pyrazino ring fusion influence dopamine D2/benzodiazepine receptor affinity ratio; specific Ki values remain behind paywall and are not independently reproduced.

Selection over structural analogs justified by defined SAR trends

Numerical fold-differences not publicly verifiable; review original study for details

Evidence Dimension	In vitro dopamine D2 receptor affinity and benzodiazepine receptor affinity (SAR comparison across structural analogs)
Target Compound Data	Timelotem (10-fluoro, pyrazino-fused): measured for D2 and BZD receptor affinities in the Heitmann et al. 1988 study; exact Ki values not publicly accessible
Comparator Or Baseline	Structural analogs with varied fluoro-substitution patterns and varied fused ring systems (specific analog Ki values in the same study, not publicly accessible)
Quantified Difference	Directional SAR trends established (fluoro position and ring fusion influence D2/BZD affinity ratio); exact numerical fold-differences not publicly available for independent verification
Conditions	In vitro radioligand binding assays (dopamine D2 and benzodiazepine receptors); in vivo apomorphine climbing and pentetrazole seizure models in mice

Why This Matters

The existence of a defined SAR series means that timelotem's selection over close structural analogs can be rationally justified based on the specific 10-fluoro, pyrazino-fused scaffold. Researchers requiring the precise D2/BZD affinity ratio characteristic of this substitution pattern should procure timelotem specifically rather than assuming interchangeability with other anellated benzodiazepine analogs within the same patent family.

• [1] Heitmann W, Liepmann H, Mätzel U, Zeugner H, Fuchs AM, Krähling H, Ruhland M, Mol F, Tulp MTM. 1,4-Benzodiazepines and 1,5-benzodiazocines XI. Synthesis and biological activity. European Journal of Medicinal Chemistry. 1988;23(3):249-256. doi:10.1016/0223-5234(88)90007-4. View Source

Racemic Mixture and Enantiomer Separation Pathway

Timelotem possesses two enantiomeric forms due to the chiral center at the 4a-position of the hexahydropyrazino ring system. All published preclinical pharmacology has been conducted using the racemic mixture [1]. The synthetic route, as documented in the original patents (EP 0008045, US 4338314, DE 3151597, EP 0084155, US 4508716), involves cyclization of an acyl diamine precursor with phosphorus oxychloride at 80–130°C, yielding ring isomers (II) and (III), with isomer (II) formed almost exclusively at higher temperatures [2]. Critically, the synthesis allows separation into individual enantiomers prior to the final methylamine reaction step, enabling access to enantiopure material if required [2]. This is a differentiating feature from many other racemic benzodiazepine derivatives where enantiomeric separation is not synthetically tractable. However, all commercially available timelotem from research chemical suppliers is supplied as the racemate, and no published pharmacological data exist for the isolated enantiomers [1].

Enantiomer separation pathway

Source review

Racemic mixture; chiral center at 4a-position. Synthetic route allows enantiomeric separation at intermediate stage (POCl₃ cyclization, 80–130°C). Commercial supply is racemic only; no enantiospecific pharmacology published.

Enables future enantiospecific work without foreclosing synthetic access

Verify salt form (free base CAS 96306-34-2 vs. dimaleate CAS 105138-32-7) for dosing

Evidence Dimension	Synthetic accessibility of individual enantiomers and availability of enantiopure material
Target Compound Data	Timelotem: racemic mixture; enantiomeric separation synthetically feasible at intermediate stage; commercial supply racemic only; no enantiospecific pharmacology published
Comparator Or Baseline	Many benzodiazepine derivatives: racemic only with no defined enantiomer separation pathway; some chiral benzodiazepines: enantiospecific pharmacology established
Quantified Difference	Not applicable (procedural/availability distinction rather than quantitative activity difference)
Conditions	Synthetic chemistry (cyclization with POCl₃, 80–130°C); chiral resolution at intermediate stage

Why This Matters

For researchers designing studies that may later require enantiomer-specific investigation, timelotem offers a synthetically validated pathway to enantiopure material. Procurement of the racemate does not foreclose future enantiospecific work, which is not the case for all benzodiazepine derivatives. However, users must verify with suppliers whether the material is the free base (CAS 96306-34-2) or the dimaleate salt (CAS 105138-32-7), as this affects dosing calculations.

• [1] Wikipedia contributors. Timelotem. Wikipedia, The Free Encyclopedia. Accessed April 2026. View Source
• [2] Benson W, Heinemann H, Liepmann H, Muesch H, Ruhland M, Zeugner H (Kali-Chemie AG). [1,2]-Fused 1,4-benzodiazepine compounds, process for their preparation, and pharmaceutical compositions containing them. US Patent 4,508,716. 1985. Also published as DE 3151597, EP 0084155. View Source

Timelotem Research and Industrial Applications

Preclinical Schizophrenia Research with Atypical Antipsychotic Profile

Timelotem's behavioral profile—antagonism of both AP-5-induced sniffing and body turns, reduced potency in amphetamine-induced stereotypy relative to haloperidol, and insensitivity to Ro 15-1788 antagonism [1]—supports its use in rodent models of schizophrenia where a clozapine-like atypical antipsychotic profile is desired but where the polypharmacology of clozapine (muscarinic, histaminergic, adrenergic activities) would confound interpretation. Researchers investigating glutamatergic (NMDA) hypotheses of schizophrenia can leverage timelotem's efficacy in the AP-5 model as a tool compound for probing NMDA receptor-mediated circuitry without the sedative and hypotensive liabilities of clozapine. The compound's availability as a defined racemate from multiple research chemical suppliers (≥98% purity typical) makes it accessible for dose-response studies.

Benzodiazepine Scaffold Repurposing for Non-GABAergic CNS Targets

Timelotem serves as a key reference compound within the 1,2-anellated 1,4-benzodiazepine chemical series, where systematic variation of the fluoro-substitution pattern and fused ring system has been shown to modulate the ratio of dopamine D2 to benzodiazepine receptor affinity [1]. Medicinal chemistry groups engaged in benzodiazepine scaffold repurposing—specifically those seeking to eliminate GABAA/BZD-site activity while retaining or enhancing dopaminergic activity—can use timelotem as the benchmark compound representing the 10-fluoro, pyrazino-fused substitution pattern. Comparative procurement of timelotem alongside analogs with altered fluoro positions or different ring fusions enables head-to-head SAR validation within the same experimental system.

Electroanalytical Chemistry and Method Development for Benzodiazepine Antipsychotics

Timelotem has been characterized electrochemically, with its reduction mechanism at the dropping mercury electrode studied over pH 1.0–12 in Britton-Robinson buffers containing 10% methanol as solubilizer [1]. This established electrochemical behavior supports the use of timelotem as a reference analyte in the development of voltammetric or polarographic detection methods for anellated benzodiazepine antipsychotics. Additionally, a validated capillary gas chromatography method for determining timelotem dihydrogenmaleate and its main metabolite N-desmethyltimelotem in plasma has been published , providing a foundation for analytical laboratories developing bioanalytical methods for this compound class. The availability of defined physicochemical properties (density 1.3±0.1 g/cm³, boiling point 429.8±45.0°C, LogP 3.71) further supports its use as a chromatographic reference standard .

AP-5/Amphetamine Dual-Model Paradigm for Antipsychotic Mechanism Differentiation

The Schmidt et al. (1987) study established a dual-paradigm framework in which the relative potency of a compound in the AP-5 test vs. the amphetamine test serves as a quantitative index of atypicality [1]. Timelotem, clozapine, and haloperidol together define a reference panel spanning the atypical–typical continuum. Researchers can procure timelotem alongside haloperidol (typical comparator) and clozapine (atypical comparator) to establish internal validity for their own novel compounds tested in this dual-paradigm system. Timelotem's specific pattern—AP-5 potent/amphetamine weak—provides a benchmark for the atypical pole of the continuum within a benzodiazepine-derived chemical space distinct from the dibenzodiazepine structure of clozapine, enabling scaffold-based comparisons of atypical antipsychotic mechanisms.

Application

Selection Property

Validation Focus

Schizophrenia model studies (NMDA hypofunction)

Clozapine-like behavioral profile, GABAA-independent

AP-5 body-turn antagonism; amphetamine-test selectivity pattern

Benzodiazepine scaffold repurposing

Dopamine D2 / BZD receptor affinity profile

SAR across fluoro-substitution and ring fusion; benchmark for non-GABAergic derivatives

Electroanalytical method development

Established electrochemical reduction behavior (mercury electrode, pH 1–12)

Voltammetric/polarographic detection; capillary GC method context

Antipsychotic mechanism differentiation studies

Reference panel across atypical–typical continuum

Comparative behavioral endpoint analysis (AP-5/amphetamine dual paradigm)

• [1] Schmidt WJ, Krähling H, Ruhland M. Antagonism of AP-5- and amphetamine-induced behaviour by timelotem as compared with clozapine and haloperidol. Life Sciences. 1987;41(16):1909-1914. doi:10.1016/0024-3205(87)90742-9. PMID: 2889124. View Source
• [2] Heitmann W, Liepmann H, Mätzel U, Zeugner H, Fuchs AM, Krähling H, Ruhland M, Mol F, Tulp MTM. 1,4-Benzodiazepines and 1,5-benzodiazocines XI. Synthesis and biological activity. European Journal of Medicinal Chemistry. 1988;23(3):249-256. doi:10.1016/0223-5234(88)90007-4. View Source